Cas no 86213-57-2 (1,2,4,6,7,9-Hexaaza-5l5-phosphaspiro[4.4]nona-2,4,7-triene,1,6-dimethyl-3,8-diphenyl- (9CI))

• Product name: 1,2,4,6,7,9-Hexaaza-5l5-phosphaspiro[4.4]nona-2,4,7-triene,1,6-dimethyl-3,8-diphenyl- (9CI)
• CAS No: 86213-57-2
• MF: C₁₆H₁₇N₆P
• MW: 324.320142507553
• CID: 733867
• PubChem ID: 341499

1,2,4,6,7,9-Hexaaza-5l5-phosphaspiro[4.4]nona-2,4,7-triene,1,6-dimethyl-3,8-diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4,6,7,9-Hexaaza-5l5-phosphaspiro[4.4]nona-2,4,7-triene,1,6-dimethyl-3,8-diphenyl- (9CI)
• 1,6-dimethyl-3,8-diphenyl-1,2,4,6,7,9-hexaza-5λ⁵-phosphaspiro[4.4]nona-2,4,8-triene
• 86213-57-2
• NSC373784
• DTXSID10321354
• NSC-373784

• Inchi： InChI=1S/C16H17N6P/c1-21-17-15(13-9-5-3-6-10-13)19-23(21)20-16(18-22(23)2)14-11-7-4-8-12-14/h3-12H,1-2H3,(H,17,19)
• InChI Key： HWKPGNCQJNCNPW-UHFFFAOYSA-N
• SMILES： CN1NC(=NP12=NC(=NN2C)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 324.125
• Monoisotopic Mass: 324.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.717
• PSA: 65.40000
• LogP: 1.64800